Cas no 1805153-60-9 (Ethyl 6-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 6-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805153-60-9
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 4857546
• Update Time: 2025-10-29

Ethyl 6-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H13F2N3O2/c1-2-17-10(16)7-5(4-13)3-6(14)15-8(7)9(11)12/h3,9H,2,4,13H2,1H3,(H2,14,15)
• InChI Key： OCOSINZQXCFPLI-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C=C(N)N=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.2
• Topological Polar Surface Area: 91.2

Additional information on Ethyl 6-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate

Ethyl 6-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805153-60-9): An Overview

Ethyl 6-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805153-60-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

The molecular structure of Ethyl 6-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate is composed of a pyridine ring substituted with an amino group at the 6-position, an aminomethyl group at the 4-position, and a difluoromethyl group at the 2-position. The ester functionality at the 3-position further adds to its chemical versatility and reactivity. These structural elements collectively contribute to the compound's unique properties, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of Ethyl 6-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate in modulating specific biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes involved in inflammatory pathways. This activity suggests its potential as a therapeutic agent for conditions such as arthritis and other inflammatory diseases.

Moreover, preliminary data from in vitro and in vivo studies indicate that Ethyl 6-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate may have neuroprotective properties. These findings are particularly relevant given the increasing focus on developing treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it a promising candidate for further investigation in this area.

In addition to its therapeutic potential, Ethyl 6-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate has been studied for its synthetic utility. Chemists have explored various synthetic routes to produce this compound efficiently, with some methods achieving high yields and selectivity. These synthetic advancements not only facilitate the production of the compound on a larger scale but also open avenues for the synthesis of related analogs with potentially enhanced biological activities.

The physicochemical properties of Ethyl 6-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate have also been extensively characterized. It is a solid at room temperature with a melting point of approximately 120°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental settings. Its stability under different conditions has been evaluated, and it has been found to be stable under standard laboratory conditions.

The safety profile of Ethyl 6-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate is another critical aspect that has been investigated. Toxicity studies have shown that the compound exhibits low toxicity in both acute and chronic exposure scenarios. This favorable safety profile is crucial for its potential use in pharmaceutical applications, as it reduces the risk of adverse effects during clinical trials and subsequent therapeutic use.

In conclusion, Ethyl 6-amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805153-60-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic effects and favorable physicochemical properties, make it an exciting area of ongoing investigation. As research continues to advance, it is likely that this compound will play a significant role in the development of new treatments for various diseases.